Cas no 666698-72-2 (3-Dimethylamino-2-(pyrrolidine-1-carbonyl)-acrylonitrile)

• Product Name: 3-Dimethylamino-2-(pyrrolidine-1-carbonyl)-acrylonitrile
• CAS No: 666698-72-2
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• MDL: MFCD00120343
• CID: 5227444
• Update Time: 2025-06-11

3-Dimethylamino-2-(pyrrolidine-1-carbonyl)-acrylonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Dimethylamino-2-(pyrrolidine-1-carbonyl)-acrylonitrile

• MDL： MFCD00120343
• Inchi： 1S/C10H15N3O/c1-12(2)8-9(7-11)10(14)13-5-3-4-6-13/h8H,3-6H2,1-2H3
• InChI Key： ATMYMSWHYPZRID-UHFFFAOYSA-N
• SMILES： C(#N)C(C(N1CCCC1)=O)=CN(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines

Additional information on 3-Dimethylamino-2-(pyrrolidine-1-carbonyl)-acrylonitrile

3-Dimethylamino-2-(pyrrolidine-1-carbonyl)-acrylonitrile: A Comprehensive Overview

3-Dimethylamino-2-(pyrrolidine-1-carbonyl)-acrylonitrile (CAS No. 666698-72-2) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, often referred to by its systematic name, is a key intermediate in the synthesis of various bioactive molecules and pharmaceuticals. Its unique structural features and chemical properties make it an essential component in the development of novel therapeutic agents.

The chemical structure of 3-Dimethylamino-2-(pyrrolidine-1-carbonyl)-acrylonitrile consists of a cyano group, a dimethylamino group, and a pyrrolidine carbonyl moiety, all attached to a conjugated double bond. This arrangement imparts the molecule with high reactivity and selectivity in various chemical reactions, making it an attractive building block for the synthesis of complex organic molecules.

Recent studies have highlighted the potential applications of 3-Dimethylamino-2-(pyrrolidine-1-carbonyl)-acrylonitrile in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound serves as a key intermediate in the synthesis of potent inhibitors of protein kinases, which are implicated in various diseases such as cancer and inflammatory disorders. The ability to modulate these kinases effectively can lead to the discovery of new therapeutic strategies for these conditions.

In addition to its role in kinase inhibition, 3-Dimethylamino-2-(pyrrolidine-1-carbonyl)-acrylonitrile has also been explored for its potential as a scaffold in the design of antiviral agents. Research conducted at the University of California, San Francisco, demonstrated that derivatives of this compound exhibit significant antiviral activity against several RNA viruses, including influenza and coronaviruses. The unique combination of functional groups in this molecule allows for the fine-tuning of its biological activity through structural modifications.

The synthetic accessibility of 3-Dimethylamino-2-(pyrrolidine-1-carbonyl)-acrylonitrile is another factor contributing to its widespread use in research laboratories. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One notable method involves the condensation of 3-dimethylaminopropionitrile with pyrrolidine carboxylic acid chloride, followed by deprotection and purification steps. This approach yields high purity products suitable for further chemical transformations.

The physical and chemical properties of 3-Dimethylamino-2-(pyrrolidine-1-carbonyl)-acrylonitrile have been extensively characterized. It is a colorless liquid with a molecular weight of 185.24 g/mol and a boiling point around 180°C at atmospheric pressure. The compound is soluble in common organic solvents such as ethanol, acetone, and dimethyl sulfoxide (DMSO), making it easy to handle and process in laboratory settings.

Safety considerations are paramount when working with any chemical compound. While 3-Dimethylamino-2-(pyrrolidine-1-carbonyl)-acrylonitrile is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols to ensure safe handling and storage. Proper personal protective equipment (PPE) should be worn, and the compound should be stored in a well-ventilated area away from incompatible materials.

In conclusion, 3-Dimethylamino-2-(pyrrolidine-1-carbonyl)-acrylonitrile (CAS No. 666698-72-2) is a valuable compound with diverse applications in organic synthesis and pharmaceutical research. Its unique structural features and chemical properties make it an essential building block for the development of novel bioactive molecules and therapeutic agents. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the scientific community.